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Compound of Interest

Compound Name: Boscalid

Cat. No.: B143098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

degradation pathways of the fungicide Boscalid. The information is compiled from various

scientific studies and regulatory evaluations, presenting quantitative data in structured tables,

detailing experimental methodologies, and illustrating key processes through diagrams.

Physicochemical Properties
Boscalid (IUPAC name: 2-chloro-N-(4'-chlorobiphenyl-2-yl)nicotinamide) is a foliar fungicide

belonging to the anilide class.[1] Its environmental behavior is influenced by its

physicochemical properties, summarized in the table below.
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Property Value Reference

Molecular Formula C₁₈H₁₂Cl₂N₂O [2]

Molecular Weight 343.2 g/mol [2]

Melting Point 142.8–143.8 °C [2]

Vapor Pressure 7.2 × 10⁻⁴ mPa (20 °C) [2]

Solubility in Water 4.6 mg/L (20 °C) [2]

Partition Coefficient (logP) 2.96 [2]

Henry's Law Constant 5.11 x 10⁻¹¹ atm-cu m/mole [3]

Environmental Fate and Degradation
Boscalid is persistent in the environment, with its degradation influenced by biotic and abiotic

factors across different environmental compartments.[4]

Degradation in Soil
Boscalid degrades slowly in soil under both aerobic and anaerobic conditions. The primary

degradation pathway involves microbial activity.

Table 1: Aerobic Soil Degradation of Boscalid

Soil Type Half-life (DT₅₀) Key Metabolites Reference

Sandy Loam 108 days F49, F50 [1]

Not Specified 96 - >1000 days Not Specified [3]

Table 2: Anaerobic Soil Degradation of Boscalid
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Soil Type
Incubation
Period

Parent
Remaining

Key
Metabolites

Reference

Sandy Loam 120 days 73.6 - 77.0%
F47 (6.7%), F08,

F49, F50
[1]

Experimental Protocol: Aerobic Soil Degradation

A typical aerobic soil degradation study involves the application of ¹⁴C-labeled Boscalid to

fresh soil samples. The soils are maintained at a constant temperature (e.g., 20°C) and

moisture level in the dark. At various time intervals, soil samples are extracted and analyzed by

techniques such as High-Performance Liquid Chromatography (HPLC) to determine the

concentration of the parent compound and its degradation products. Evolved ¹⁴CO₂ is trapped

to quantify mineralization.

Experimental Protocol: Anaerobic Soil Degradation

For anaerobic studies, soil is incubated under aerobic conditions for a period (e.g., 30 days) to

establish microbial activity, after which the soil is flooded and purged with nitrogen to create

anaerobic conditions. ¹⁴C-Boscalid is then introduced, and the incubation continues in the dark

at a controlled temperature. Sampling and analysis follow similar procedures to the aerobic

study, with specific attention to identifying metabolites formed under reducing conditions.

Degradation in Aquatic Systems
Boscalid is stable to hydrolysis at environmentally relevant pH values (pH 4, 5, 7, and 9).[2][5]

Photolysis in water is not a significant degradation pathway.[2][3]

Table 3: Photolytic Degradation of Boscalid in Water

System Half-life (DT₅₀) Key Metabolites Reference

Aqueous Solution (pH

7)
Stable - [6]

Natural

Water/Sediment
Not specified

F64 (p-chlorobenzoic

acid)
[1]
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Experimental Protocol: Aqueous Photolysis

To assess photolytic degradation, a sterilized aqueous solution of ¹⁴C-Boscalid in a buffer

(e.g., pH 7) is exposed to a light source that simulates natural sunlight (e.g., a Xenon lamp).[1]

The temperature is maintained at a constant level. Samples are collected at various time points

and analyzed by HPLC to quantify the parent compound. A dark control is run in parallel to

differentiate between photolytic and other potential degradation processes.

Photolysis on Soil Surfaces
Photodegradation on soil surfaces occurs but at a slow rate.

Table 4: Photolytic Degradation of Boscalid on Soil Surface

Soil Type Half-life (DT₅₀)
Experimental
Conditions

Reference

Sandy Loam 135 days Xenon light, 22±1°C [1]

Experimental Protocol: Soil Surface Photolysis

A thin layer of soil treated with ¹⁴C-Boscalid is exposed to a light source simulating sunlight.

The soil moisture is maintained at a specific level (e.g., 40% of maximum water capacity).[1]

Soil samples are collected at intervals and extracted for analysis by HPLC to determine the

concentration of Boscalid and its photoproducts. A dark control is used for comparison.

Metabolism in Biota
Metabolism in Plants
In plants, Boscalid is primarily found as the unchanged parent compound.[2] Metabolism

involves hydroxylation and cleavage reactions.

Table 5: Metabolism of Boscalid in Plants (Kidney Beans)
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Plant Part Growth Stage
Parent
Compound (%
of TRR)

Key
Metabolites (%
of TRR)

Reference

Beans Prematurity 64.9 - 87.5% F47 (9.97%) [1]

Pods Prematurity 87.0 - 96.7% F47 (2.15%) [1]

Foliage Maturity 93.6 - 95.1% F62 (0.50%) [1]

Experimental Protocol: Plant Metabolism

Plant metabolism studies are typically conducted in a controlled environment, such as a

greenhouse. The plant of interest is treated with ¹⁴C-labeled Boscalid at a specified growth

stage. At various intervals and at harvest, different parts of the plant (leaves, stems, fruits,

roots) are sampled. The samples are homogenized and extracted to determine the total

radioactive residue (TRR). The extracts are then analyzed using chromatographic and

spectroscopic techniques to identify and quantify the parent compound and its metabolites.

Metabolism in Animals (Rats)
In rats, orally administered Boscalid is extensively metabolized and excreted primarily in the

feces.[1][7] The major metabolic pathways include hydroxylation of the biphenyl ring followed

by conjugation.[7]

Table 6: Excretion and Metabolism of Boscalid in Rats (Single Oral Dose)
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Dose
Excretion
Route

% of
Administered
Dose

Major
Metabolites

Reference

50 mg/kg bw Urine 15.7 - 16.4% F011, F02, F48 [1]

Feces 79.3 - 84.9%
Parent Boscalid

(30.5 - 41.0%)
[1]

500 mg/kg bw Urine 2.73 - 5.21% F011, F02, F48 [1]

Feces 89.6 - 97.4%
Parent Boscalid

(68.3 - 80.4%)
[1]

Degradation Pathways and Experimental Workflows
The following diagrams illustrate the degradation pathways of Boscalid in different

environmental compartments and a typical experimental workflow for its analysis.
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Click to download full resolution via product page

Caption: Degradation pathways of Boscalid in soil.
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Caption: Degradation of Boscalid in water and plants.
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Caption: General experimental workflow for Boscalid analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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